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Compound of Interest

Compound Name: 4,6-Bis(chloromethyl)-m-xylene

Cat. No.: B074614 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4,6-Bis(chloromethyl)-m-xylene

This guide provides comprehensive safety and handling information for 4,6-Bis(chloromethyl)-
m-xylene, intended for researchers, scientists, and professionals in drug development. The

following sections detail hazard identification, first-aid measures, fire-fighting procedures,

accidental release measures, handling and storage, exposure controls, personal protection,

and toxicological information.

Chemical Identification
4,6-Bis(chloromethyl)-m-xylene is a chemical compound with the following identifiers:

Chemical Name: 4,6-Bis(chloromethyl)-m-xylene[1]

CAS Number: 1585-15-5[1]

Molecular Formula: C₁₀H₁₂Cl₂[1]

Molecular Weight: 203.11 g/mol [1]

Synonyms: 4,6-di(Chloromethyl)-m-xylene, Benzene, 1,5-bis(chloromethyl)-2,4-dimethyl-,

1,3-Bis(chloromethyl)-4,6-dimethylbenzene, 1,3-Dimethyl-4,6-bis(chloromethyl)benzene, 1,5-

Bis(chloromethyl)-2,4-dimethylbenzene, Benzene, 1,3-bis-(chloromethyl)-4,6-dimethyl[1]
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Hazard Identification
The hazard classification for xylene and its derivatives indicates significant risks.[2] It is crucial

to handle this chemical with appropriate precautions.

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor.[3]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin.[3]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[3]

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[3]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[2][3]

Carcinogenicity 2 May cause cancer.[2]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[3]

Specific Target Organ Toxicity

(Repeated Exposure)
2

May cause damage to organs

through prolonged or repeated

exposure.[2]

Aspiration Hazard 1

H304: May be fatal if

swallowed and enters airways.

[3]

Hazardous to the Aquatic

Environment, Chronic Hazard
3

H412: Harmful to aquatic life

with long lasting effects.[3]

Signal Word: Danger[3]

Precautionary Statements: Prevention:
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Obtain special instructions before use.

Do not handle until all safety precautions have been read and understood.[2]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking.[2][3]

Keep container tightly closed.[3]

Ground and bond container and receiving equipment.[3]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][3]

Use only non-sparking tools.[2][3]

Take precautionary measures against static discharge.[2][3]

Do not breathe mist or vapors.

Wash skin thoroughly after handling.[3]

Do not eat, drink or smoke when using this product.

Use only outdoors or in a well-ventilated area.[2][3]

Avoid release to the environment.[3]

Wear protective gloves/protective clothing/eye protection/face protection.[2][3]

First-Aid Measures
Immediate medical attention is required for all routes of exposure.[4]

Table 2: First-Aid Measures
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Exposure Route Protocol

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[3][5] If not

breathing, give artificial respiration.[6][7]

Immediately call a POISON CENTER or

doctor/physician.[4][5]

Skin Contact

Remove/Take off immediately all contaminated

clothing.[3][5] Rinse skin with water/shower.[3]

[5] Wash off immediately with plenty of water for

at least 15 minutes.[6] If skin irritation persists,

call a physician.[6]

Eye Contact

Rinse cautiously with water for several minutes.

[3][5] Remove contact lenses, if present and

easy to do. Continue rinsing.[3][5] Immediately

call a POISON CENTER or doctor/physician.[5]

Ingestion

Do NOT induce vomiting.[3][5][6] Rinse mouth.

[5] Call a physician or poison control center

immediately.[6] If vomiting occurs naturally, have

victim lean forward.[6][7]

A rescuer should wear personal protective equipment, such as rubber gloves and air-tight

goggles.[5]

Fire-Fighting Measures
This substance is a flammable liquid and vapor.[3] Vapors may form explosive mixtures with air

and can travel to a source of ignition and flash back.[6] Containers may explode when heated.

[6][7]

Table 3: Fire-Fighting Measures
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Aspect Details

Suitable Extinguishing Media

Dry chemical, foam, water spray, carbon

dioxide.[5] Water mist may be used to cool

closed containers.[6]

Unsuitable Extinguishing Media
Do not use a solid water stream as it may

scatter and spread fire.[7]

Specific Hazards

Decomposes upon combustion to generate

poisonous fumes, including carbon monoxide,

carbon dioxide, and hydrogen chloride gas.[4][5]

[8]

Protective Equipment

Wear self-contained breathing apparatus

pressure-demand, MSHA/NIOSH (approved or

equivalent) and full protective gear.[4][6][8]

Accidental Release Measures
Personal Precautions:

Use personal protective equipment as required.[6]

Ensure adequate ventilation.[6]

Remove all sources of ignition.[6]

Take precautionary measures against static discharges.[6]

Do not breathe vapors or aerosols.[3]

Avoid substance contact.[3]

Evacuate the danger area and consult an expert.[3]

Environmental Precautions:

Do not let product enter drains.[3] There is a risk of explosion.[3]
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Do not flush into surface water or sanitary sewer system.[6][7]

Methods for Cleaning Up:

Soak up with inert absorbent material.[6]

Keep in suitable, closed containers for disposal.[6]

Use spark-proof tools and explosion-proof equipment.[6]

Handling and Storage
Handling:

Handle in accordance with good industrial hygiene and safety practice.[6]

Wash hands and face thoroughly after handling.[5]

Use a closed system or local exhaust ventilation.[5]

Avoid contact with skin, eyes, and clothing.[5]

Keep away from open flames, hot surfaces, and sources of ignition.[6]

Take precautionary measures against static discharges.[6]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]

Store in a flammables area.[6]

Store locked up.[5]

Keep away from heat, sparks, and flame.[6]

Store away from incompatible materials such as oxidizing agents, strong acids, bases,

alcohols, amines, and metals.[5][6][8]
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Exposure Controls/Personal Protection
Engineering Controls:

Ensure that eyewash stations and safety showers are close to the workstation location.[6]

Use adequate general or local exhaust ventilation to keep airborne concentrations below the

permissible exposure limits.[6]

Use explosion-proof electrical, ventilating, and lighting equipment.[6]

Table 4: Personal Protective Equipment (PPE)

Protection Type Specification

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[4][6] A dust respirator, self-

contained breathing apparatus (SCBA), or

supplied air respirator may be appropriate

depending on the situation.[5]

Hand Protection Impervious gloves.[5]

Eye/Face Protection

Safety goggles.[5] A face-shield may be required

in some situations.[5] Wear appropriate

protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[4][6][8]

Skin and Body Protection
Impervious protective clothing.[5] Protective

boots may be required.[5]

Physical and Chemical Properties
Table 5: Physical and Chemical Properties of 4,6-Bis(chloromethyl)-m-xylene
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Property Value Unit Source

Molecular Weight 203.11 g/mol [1]

Standard Gibbs free

energy of formation

(ΔfG°)

92.98 kJ/mol [1]

Enthalpy of formation

at standard conditions

(ΔfH°gas)

-79.09 kJ/mol [1]

Enthalpy of fusion at

standard conditions

(ΔfusH°)

22.92 kJ/mol [1]

Enthalpy of

vaporization at

standard conditions

(ΔvapH°)

50.89 kJ/mol [1]

Log10 of Water

solubility in mol/l

(log10WS)

-4.49 [1]

Stability and Reactivity
Reactivity: May react with metals to form flammable hydrogen gas.[4][8]

Chemical Stability: Stable under normal conditions.[8]

Conditions to Avoid: Excess heat, keep away from open flames, hot surfaces, and sources of

ignition.[6][8] Exposure to moisture.[8]

Incompatible Materials: Strong oxidizing agents, strong acids, bases, alcohols, amines, and

metals.[6][8]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide

(CO), carbon dioxide (CO2), phosgene, and hydrogen chloride gas.[4][8]
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Hazardous Polymerization: Hazardous polymerization does not occur.[6]

Toxicological Information
The toxicological properties have not been fully investigated.[4] However, xylenes are known to

cause a range of adverse health effects.

Acute Toxicity: Harmful in contact with skin or if inhaled.[3]

Symptoms of Overexposure: May include headache, dizziness, tiredness, nausea, and

vomiting.[6][7]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[3]

Respiratory Irritation: May cause respiratory irritation.[3]

Aspiration Hazard: May be fatal if swallowed and enters airways.[3][9]

Carcinogenicity: No ingredient of this product present at levels greater than or equal to 0.1%

is identified as a probable, possible or confirmed human carcinogen by IARC, NTP, or

OSHA.

Experimental Protocols
Protocol for Handling Accidental Spills:

Immediate Isolation: Isolate the spill or leak area for at least 50 meters (150 feet) in all

directions.[10]

Evacuation: For a large spill, consider an initial downwind evacuation for at least 300 meters

(1000 feet).[10]

Control Ignition Sources: Shut off all ignition sources.[2] Ensure no flares, smoking, or flames

are in the hazard area.[2]

Ventilation: Provide adequate ventilation.[2]
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Personal Protection: Wear appropriate personal protective equipment, including a respirator

if ventilation is inadequate.[2]

Containment: Stop the leak if it can be done without risk.[2] Use inert absorbent material

(e.g., sand, diatomaceous earth) to contain and soak up the spill.[6][9]

Cleanup: Use spark-proof tools and explosion-proof equipment for cleanup.[2][6] Collect the

absorbed material into suitable, closed containers for disposal.[6]

Decontamination: Solvent wash all contaminated surfaces with acetone followed by washing

with a strong soap and water solution.[10] Do not re-enter the contaminated area until it has

been verified as properly cleaned.[10]
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Emergency Response Workflow: Chemical Spill
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Caption: Workflow for responding to a chemical spill of 4,6-Bis(chloromethyl)-m-xylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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